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Compound of Interest

Compound Name: FeTPPS

CAS No.: 90384-82-0

Cat. No.: B570527

Get Quote

Essential Safety and Handling Guide for FeTPPS
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals like FeTPPS (5,10,15,20-Tetrakis(4-sulfonatophenyl)porphyrinato Iron(III)

chloride) is paramount. This guide provides immediate, essential safety protocols and logistical

plans for the operational use and disposal of FeTPPS, ensuring laboratory safety and

regulatory compliance.

Immediate Safety Precautions
Before handling FeTPPS, it is crucial to consult the product-specific Safety Data Sheet (SDS).

Always operate in a well-ventilated area to minimize the risk of inhalation. The following

Personal Protective Equipment (PPE) is mandatory when handling FeTPPS.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling FeTPPS
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PPE Category Item Specification

Eye Protection Safety Glasses/Goggles

Must meet ANSI Z.87.1 1989

standard. Chemical splash

goggles are required.[1]

Face Shield
Required when there is a risk

of splashing or explosion.[1]

Hand Protection Gloves

Chemically compatible gloves,

such as nitrile, should be worn.

Inspect for tears or holes

before use.[1][2]

Body Protection Lab Coat

A flame-resistant lab coat

should be worn and fully

buttoned.

Apron

A chemically resistant apron is

recommended when handling

larger quantities.

Foot Protection Closed-toe Shoes
Shoes must cover the entire

foot.[1]

Operational Plan for Handling FeTPPS
FeTPPS is a dark brown solid that is soluble in water.[3][4][5] Adherence to the following

procedural steps is critical for safe handling during experimental use.

Step 1: Preparation

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Verify that all required PPE is available and in good condition.

Have a chemical spill kit readily accessible.

Step 2: Weighing and Solution Preparation
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Handle the solid form of FeTPPS in a fume hood to avoid inhalation of any fine particles.

Use appropriate tools (e.g., spatula, weighing paper) to handle the solid.

When preparing solutions, slowly add the FeTPPS solid to the solvent (e.g., water) to avoid

splashing.

Step 3: Experimental Use

All manipulations involving FeTPPS should be carried out within a certified chemical fume

hood.

Avoid direct contact with the skin and eyes.

Keep containers of FeTPPS closed when not in use.

Disposal Plan for FeTPPS Waste
Proper disposal of FeTPPS waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Step 1: Waste Segregation

All FeTPPS-contaminated waste, including unused product, solutions, and contaminated

labware (e.g., pipette tips, gloves), must be collected in a dedicated and clearly labeled

hazardous waste container.

Do not mix FeTPPS waste with other chemical waste streams unless compatibility has been

confirmed.

Step 2: Container Management

Waste containers must be made of a material compatible with FeTPPS and any solvents

used.

Keep waste containers securely sealed at all times, except when adding waste.[6]
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Label the container with "Hazardous Waste" and a full description of the contents, including

the concentration of FeTPPS.[6]

Step 3: Storage and Disposal

Store the hazardous waste container in a designated, well-ventilated, and secure area.

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal company.

Experimental Protocol: General Solution
Preparation
This protocol outlines the general steps for preparing an aqueous solution of FeTPPS.

Calculate the required mass of FeTPPS based on the desired concentration and final

volume.

Wear appropriate PPE as detailed in Table 1.

Weigh the calculated mass of FeTPPS solid inside a chemical fume hood using an analytical

balance.

Transfer the weighed solid to a clean volumetric flask.

Add a portion of the solvent (e.g., deionized water) to the flask and swirl gently to dissolve

the solid.

Once dissolved, add the remaining solvent to the calibration mark on the volumetric flask.

Cap the flask and invert several times to ensure the solution is homogeneous.

Label the solution with the chemical name, concentration, date of preparation, and your

initials.
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Caption: PPE selection workflow for handling FeTPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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